molecular formula C22H37NO B13172839 2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine

2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine

Cat. No.: B13172839
M. Wt: 331.5 g/mol
InChI Key: CFWGNVBFLHVDSZ-UHFFFAOYSA-N
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Description

2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine is a complex organic compound with a unique structure that combines a cyclohexyl group, a tert-butyl group, and a dimethylethanamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine typically involves multiple steps, including the formation of the cyclohexyl core, the introduction of the tert-butyl and 4-methylbenzyl groups, and the final attachment of the dimethylethanamine moiety. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve the use of flow microreactor systems, which offer advantages in terms of efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to improved yields and reduced waste.

Chemical Reactions Analysis

Types of Reactions

2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine has a wide range of scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: The compound may be studied for its potential biological activity, including its effects on cellular processes and its interactions with biological macromolecules.

    Medicine: Research may explore its potential therapeutic applications, such as its use as a drug candidate or a pharmacological tool.

    Industry: The compound may be used in the development of new materials, catalysts, or other industrial applications.

Mechanism of Action

The mechanism of action of 2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine involves its interaction with specific molecular targets and pathways. These interactions may include binding to receptors, enzymes, or other proteins, leading to changes in cellular signaling or metabolic processes. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-((4-(tert-Butyl)-1-(4-methylbenzyl)cyclohexyl)oxy)-N,N-dimethylethanamine include other cyclohexyl derivatives, tert-butyl-containing compounds, and dimethylethanamine analogs. Examples include:

  • Cyclohexylamine
  • tert-Butylbenzene
  • N,N-Dimethylethanolamine

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups and its specific structural arrangement

Properties

Molecular Formula

C22H37NO

Molecular Weight

331.5 g/mol

IUPAC Name

2-[4-tert-butyl-1-[(4-methylphenyl)methyl]cyclohexyl]oxy-N,N-dimethylethanamine

InChI

InChI=1S/C22H37NO/c1-18-7-9-19(10-8-18)17-22(24-16-15-23(5)6)13-11-20(12-14-22)21(2,3)4/h7-10,20H,11-17H2,1-6H3

InChI Key

CFWGNVBFLHVDSZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CC2(CCC(CC2)C(C)(C)C)OCCN(C)C

Origin of Product

United States

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